![molecular formula C15H19NO3 B2827251 N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)pent-4-enamide CAS No. 1706374-65-3](/img/structure/B2827251.png)
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)pent-4-enamide
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Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)pent-4-enamide is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.321. The purity is usually 95%.
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Scientific Research Applications
Radical-Chain Addition Reactions
Compounds with benzofuran moieties have been studied for their radical-chain addition reactions. For example, hydroacylation of alkenes with aldehydes via a radical process utilizing N-hydroxyphthalimide (NHPI) as a polarity-reversal catalyst demonstrates the potential for constructing complex molecules from simple precursors (Tsujimoto et al., 2001).
Inhibition of Histone Deacetylase
5-Aroylindolyl-substituted hydroxamic acids, closely related to the core structure of interest, have been identified as potent inhibitors of histone deacetylase 6 (HDAC6). These compounds exhibit potential for treating Alzheimer's disease by reducing phosphorylation and aggregation of tau proteins (Lee et al., 2018).
Marine-Derived Fungal Metabolites
Marine-derived endophytic fungi have yielded compounds such as triazoles and benzofurans, showcasing the diverse biological activities these structures can possess, including moderate cytotoxicities against various cancer cell lines (An et al., 2013).
Photocatalytic Applications
Studies on photocatalytic activities of heterojunctions involving compounds like TiO2 demonstrate the potential for water decontamination technologies. While not directly related to the specified compound, it highlights the importance of related chemical structures in environmental applications (Bessekhouad et al., 2005).
Synthesis and Oxidation of Benzofurans
Research into the synthesis and oxidation of tetrahydrobenzofurans reveals the chemical versatility of the benzofuran moiety, indicating potential synthetic and medicinal chemistry applications for compounds like "N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)pent-4-enamide" (Levai et al., 2002).
Properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]pent-4-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-2-3-4-15(18)16-10-13(17)11-5-6-14-12(9-11)7-8-19-14/h2,5-6,9,13,17H,1,3-4,7-8,10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAMFBVGLNHJQKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)NCC(C1=CC2=C(C=C1)OCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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